4-Bromo-3-methoxyisobenzofuran-1(3H)-one

• IUPAC Name: 4-bromo-3-methoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H7BrO3/c1-12-9-7-5(8(11)13-9)3-2-4-6(7)10/h2-4,9H,1H3
• InChI Key: AQZWOQMOKBPDJH-UHFFFAOYSA-N
• Canonical SMILES: COC1C2=C(C=CC=C2Br)C(=O)O1
• Molecular Formula: C9H7BrO3
• Molecular Weight: 243.05 g/mol

Description

4-Bromo-3-methoxyisobenzofuran-1(3H)-one, also known as 4-Bromo-3-methoxyphenyl isobenzofuran-1-one, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a synthetic compound that belongs to the family of isobenzofuranone derivatives. The compound has been found to have potential applications in various fields of research, including medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

Catalysis and Synthesis

4-Bromo-3-methoxyisobenzofuran-1(3H)-one and its derivatives are significant in synthetic chemistry, particularly in catalysis. Mahendar and Satyanarayana (2016) demonstrated the use of domino [Pd]-catalysis for synthesizing isobenzofuran-1(3H)-ones, emphasizing broad substrate scope and potential pharmaceutical applications, including the synthesis of an antiplatelet drug and a cytotoxic agonist (Mahendar & Satyanarayana, 2016). The compound's utility in synthesis is further highlighted by its role in the synthesis of hetero annulated carbazoles, which have shown promising antitumor activity in in vitro studies (Murali, Sparkes, & Prasad, 2017).

Photodynamic Therapy

In the field of photodynamic therapy, particularly for cancer treatment, derivatives of 4-Bromo-3-methoxyisobenzofuran-1(3H)-one have been identified as potential photosensitizers. Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with this compound, which exhibit remarkable potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Supramolecular Chemistry

The compound also plays a role in supramolecular chemistry. Nestler, Schwarzer, and Gruber (2018) explored the impact of bromo substituents on supramolecular interactions in crystal structures, indicating the compound's relevance in understanding and designing molecular assemblies (Nestler, Schwarzer, & Gruber, 2018).

Drug Design

In the realm of drug design and pharmaceuticals, 4-Bromo-3-methoxyisobenzofuran-1(3H)-one derivatives have been explored for their potential. Swamy et al. (2020) synthesized dihydrofuran carbonitrile derivatives and analyzed their crystal structures, suggesting their application in drug design due to their compliance with exchange rules and potential as pharmaceuticals (Swamy et al., 2020).